Cas no 72632-81-6 (3-Isothiazolecarboxamide, 4-amino-5-benzoyl-)

3-Isothiazolecarboxamide, 4-amino-5-benzoyl- structure
72632-81-6 structure
Product name:3-Isothiazolecarboxamide, 4-amino-5-benzoyl-
CAS No:72632-81-6
MF:C11H9N3O2S
MW:247.273060560226
CID:1760427

3-Isothiazolecarboxamide, 4-amino-5-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazolecarboxamide, 4-amino-5-benzoyl-
    • Inchi: 1S/C11H9N3O2S/c12-7-8(11(13)16)14-17-10(7)9(15)6-4-2-1-3-5-6/h1-5H,12H2,(H2,13,16)
    • InChI Key: TZCXJSPZWHCDGE-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)C2=CC=CC=C2)=C(N)C(C(N)=O)=N1

Computed Properties

  • Exact Mass: 247.04167

Experimental Properties

  • Density: 1.444±0.06 g/cm3(Predicted)
  • Melting Point: 220-222 °C(Solv: acetonitrile (75-05-8))
  • Boiling Point: 357.0±42.0 °C(Predicted)
  • PSA: 99.07
  • pka: 14.11±0.50(Predicted)

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